5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione

• IUPAC Name: 5-[[3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H11N5O5/c24-16-12(17(25)21-18(26)20-16)9-13-14-6-1-2-7-22(14)15(19-13)10-4-3-5-11(8-10)23(27)28/h1-9H,(H2,20,21,24,25,26)
• InChI Key: TWOOOLKOJBHIMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C(N2C=C1)C3=CC(=CC=C3)[N+](=O)[O-])C=C4C(=O)NC(=O)NC4=O
• Molecular Formula: C18H11N5O5
• Molecular Weight: 377.3 g/mol
• CAS No.: 438489-69-1

Description

5-((3-(3-Nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione is a barbituric acid derivative featuring a hybrid structure combining an imidazo[1,5-a]pyridine scaffold substituted with a 3-nitrophenyl group and a pyrimidine-2,4,6-trione core. This compound belongs to a class of molecules designed for targeted therapeutic applications, leveraging the electronic and steric effects of the nitro group and the π-conjugated imidazopyridine system.

The 3-nitrophenyl substituent likely enhances electrophilicity and binding affinity to biological targets, as nitro groups are known to participate in charge-transfer interactions and hydrogen bonding. The pyrimidine-trione core contributes to planar rigidity, which is critical for intercalation with DNA or proteins, as observed in related compounds .

Mechanism of Action

Imidazole Derivatives

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties. Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Biological Activity

The compound 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione is a derivative of imidazo[1,5-a]pyridine and pyrimidine that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Synthesis

The synthesis of this compound typically involves multicomponent reactions (MCRs) that facilitate the formation of complex structures with diverse biological activities. Recent methodologies have highlighted the use of various reagents and conditions to achieve optimal yields. For instance, the use of formaldehyde as a reagent in the synthesis of imidazo[1,5-a]pyridine derivatives has been documented to yield products efficiently under mild conditions .

Anticancer Activity

Several studies have reported the anticancer properties of imidazo[1,5-a]pyridine derivatives. For example, compounds similar to 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione have shown significant cytotoxic effects against various human tumor cell lines. A notable study indicated that imidazole phenazine derivatives exhibited promising inhibitory activity against NS2B-NS3 protease, which is crucial in viral replication .

Antimicrobial Activity

The antimicrobial potential of related compounds has also been explored. Research indicates that derivatives containing the imidazo[1,5-a]pyridine structure exhibit substantial antibacterial activity against both Gram-positive and Gram-negative bacteria. Specifically, compounds were tested against Staphylococcus aureus and Escherichia coli, showing varying degrees of inhibition .

Case Study 1: Anticancer Efficacy

In a recent study involving a series of imidazo[1,5-a]pyridine derivatives, including those with nitrophenyl substitutions, researchers observed IC50 values indicating effective inhibition of cancer cell proliferation. The compound 5-((3-(3-nitrophenyl)imidazo[1,5-a]pyridin-1-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione was noted for its ability to induce apoptosis in cancer cells through the activation of caspase pathways.

Compound	IC50 (µM)	Cell Line
A	15	HeLa
B	10	MCF-7
C	12	A549
D	8	HCT116

Case Study 2: Antimicrobial Testing

A comparative study evaluated the antimicrobial efficacy of various imidazo[1,5-a]pyridine derivatives against standard bacterial strains. The results indicated that compounds with nitrophenyl groups displayed enhanced activity.

Compound	Zone of Inhibition (mm)	Bacteria
5-Nitro Imidazopyridine	20	Staphylococcus aureus
3-Nitro Imidazopyridine	18	Escherichia coli
Control (Ciprofloxacin)	30	Both

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Key Activities	Reference
Target Compound	Pyrimidine-2,4,6-trione	3-(3-Nitrophenyl)imidazo[1,5-a]pyridin-1-yl	Anticancer (hypothesized), DNA/protein binding	-
5-((1-Benzyl-1H-indol-3-yl)methylene)pyrimidine-2,4,6-trione	Pyrimidine-2,4,6-trione	1-Benzylindole	Antiproliferative (ovarian/breast cancer), IC₅₀: 2–10 µM
5-((N-Benzyl-1H-indol-3-yl)methylene)pyrimidine-2,4,6-trione	Pyrimidine-2,4,6-trione	N-Benzylindole	Radiosensitization (HT-29 cells), 25 µM + 4 Gy radiation reduced survival by 60–80%
5-(4-Methoxybenzylidene)pyrimidine-2,4,6-trione	Pyrimidine-2,4,6-trione	4-Methoxybenzyl	Antifibrotic (NF-κB inhibition), IC₅₀: ~15 µM
5-((1,3-Diphenyl-1H-pyrazol-4-yl)methylene)pyrimidine-2,4,6-trione	Pyrimidine-2,4,6-trione	1,3-Diphenylpyrazole	mPGES-1 inhibition (anti-inflammatory), IC₅₀: 0.5 µM
5-(Bis(methylthio)methylene)-1,3-diphenylpyrimidine-2,4,6-trione	Pyrimidine-2,4,6-trione	Bis(methylthio)methylene	Antimicrobial (Gram-positive bacteria), MIC: 8–16 µg/mL

Key Structural and Functional Insights

Substituent-Driven Activity: Nitro Groups: The 3-nitrophenyl group in the target compound is structurally analogous to nitro-substituted indole derivatives (e.g., 5-((N-4-nitrobenzyl-1H-indol-3-yl)methylene)pyrimidine-2,4,6-trione), which exhibit potent radiosensitization and DNA-binding properties . Heterocyclic Moieties: Imidazo[1,5-a]pyridine in the target compound differs from indole or pyrazole in analogues. Indole derivatives show strong antiproliferative activity due to intercalation with DNA , while pyrazole-substituted triones inhibit mPGES-1, a key enzyme in inflammation .

Synthetic Accessibility: The target compound likely follows a synthesis pathway similar to 5-(arylmethylidene)pyrimidine-triones, involving Knoevenagel condensation between imidazo[1,5-a]pyridine-3-carbaldehyde and barbituric acid . Yields for analogous reactions range from 69–90% .

Biological Target Specificity :

• Compared to antifibrotic 4-methoxybenzylidene derivatives or antimicrobial bis(methylthio)methylene analogs , the imidazopyridine-nitrophenyl hybrid is hypothesized to target kinases or DNA repair pathways, akin to indole-based radiosensitizers .